Cas no 16499-49-3 (7-(Trifluoromethyl)quinazoline)

• Product Name: 7-(Trifluoromethyl)quinazoline
• CAS No: 16499-49-3
• MF: C₉H₅F₃N₂
• MW: 198.144612073898
• CID: 4821711
• Update Time: 2025-06-23

7-(Trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)quinazoline
• Quinazoline, 7-(trifluoromethyl)-

• Inchi： 1S/C9H5F3N2/c10-9(11,12)7-2-1-6-4-13-5-14-8(6)3-7/h1-5H
• InChI Key： JBRWPSRNDWASJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CN=CN=C2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-(Trifluoromethyl)quinazoline

7-(Trifluoromethyl)quinazoline (CAS 16499-49-3): A Versatile Fluorinated Quinazoline Derivative

7-(Trifluoromethyl)quinazoline (CAS 16499-49-3) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This trifluoromethyl-substituted quinazoline derivative exhibits unique electronic properties due to the strong electron-withdrawing effect of the CF3 group, making it particularly valuable in modern synthetic chemistry applications.

The growing interest in 7-(Trifluoromethyl)quinazoline derivatives stems from their remarkable biological activities and material properties. Recent studies highlight its potential as a key building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The trifluoromethyl quinazoline core has demonstrated excellent metabolic stability and membrane permeability, addressing one of the most searched topics in medicinal chemistry: "how to improve drug-like properties".

From a synthetic perspective, 7-(Trifluoromethyl)quinazoline synthesis has become a hot research area, with many scientists searching for "efficient methods to prepare fluorinated quinazolines". The compound can be obtained through various routes, including cyclization of appropriately substituted aniline derivatives or direct trifluoromethylation of quinazoline precursors. These methods are frequently discussed in organic chemistry forums, reflecting the compound's importance in modern synthetic strategies.

In material science applications, the 7-position trifluoromethyl group imparts unique electronic characteristics to the quinazoline scaffold. This has led to its incorporation in organic electronic materials, particularly in the development of OLEDs and photovoltaic devices. The compound's ability to modify charge transport properties makes it relevant to current searches for "high-performance organic semiconductors".

The pharmaceutical potential of 7-(Trifluoromethyl)quinazoline-based compounds continues to expand, with recent patent literature revealing its use in various therapeutic areas. Researchers investigating "quinazoline derivatives as anticancer agents" or "CF3-containing drug candidates" frequently encounter this structural motif. Its presence in clinical candidates underscores the importance of this fluorinated heterocycle in addressing unmet medical needs.

Analytical characterization of CAS 16499-49-3 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The distinct ¹⁹F NMR signal of the trifluoromethyl group serves as a valuable diagnostic tool, a fact often searched by analytical chemists working with fluorinated compounds. Proper identification and purity assessment are crucial, as highlighted by frequent queries about "quinazoline derivative characterization methods".

Recent advancements in 7-(Trifluoromethyl)quinazoline chemistry include the development of novel catalytic systems for its functionalization. These innovations respond to the growing demand for "mild conditions for heterocycle modification" and "sustainable fluorination methods". The compound's versatility as a synthetic intermediate continues to inspire new methodologies in organic synthesis.

From a commercial perspective, the global market for specialty quinazoline derivatives like 7-(Trifluoromethyl)quinazoline has shown steady growth. Industry reports tracking "fluorinated building block market trends" consistently highlight the increasing demand for such compounds in both pharmaceutical and material science applications.

Environmental and safety considerations regarding trifluoromethyl-containing compounds have also become a focus area, with researchers examining their environmental fate and developing greener synthetic approaches. This aligns with current searches for "sustainable fluorochemicals" and "eco-friendly heterocyclic synthesis", demonstrating the compound's relevance to contemporary green chemistry initiatives.

Looking forward, 7-(Trifluoromethyl)quinazoline (CAS 16499-49-3) is poised to maintain its importance in chemical research. Its unique combination of electronic properties and synthetic versatility ensures continued interest from both academic and industrial researchers investigating "next-generation fluorinated heterocycles" and "multifunctional organic building blocks".